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Compound Focus: Vanadium(II) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

Get Quote

Compound Profile: Vanadium(II) Bromide

The table below summarizes the key structural and physical properties of vanadium(II) bromide (VBr₂).

Property Details

Chemical Formula VBr₂ [1] [2]

Crystal System Trigonal [1]

Prototypical Structure Cadmium Iodide (CdI₂) [3] [1]

Vanadium Coordination Octahedral (6-coordinate) [3]

Space Group Information not available in search results

Lattice Parameters Information not available in search results

Appearance Light-brown (pale orange-brown) crystalline solid [3] [1]

Density 4.58 g/cm³ [1] (3230 kg m⁻³ also reported [3])
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The crystal structure of VBr₂ is a key characteristic. The following diagram illustrates its relationship to a

common prototype structure.

Vanadium(II) Bromide (VBr₂)

Prototype: CdI₂ Structure

Crystal System: Trigonal Coordination: Octahedral

Click to download full resolution via product page

Relationship between VBr₂ and its prototypical crystal structure.

Layered Structure: In the CdI₂ structure type, the crystal forms in layered sheets. Iodide (or in this

case, bromide) anions form close-packed layers, with metal cations (vanadium) occupying octahedral
holes in alternating layers [3] [1].

Octahedral Coordination: Each vanadium(II) cation is surrounded by six bromide anions, forming an
octahedral geometry. In the solid-state, this structure is polymeric, meaning the octahedra are

connected through shared ligands to form a larger network [3].

Research Context and Techniques

To guide your further research, here is some context on the analytical techniques relevant to confirming this

structure.

Primary Technique - X-Ray Diffraction (XRD): The crystal structure of a material is primarily

determined using X-ray diffraction (XRD) [4] [5] [6]. This technique works because the wavelength of
X-rays is on the same order of magnitude as the spacing between atomic planes in a crystal lattice

(typically a few angstroms) [4].
Key Principle - Bragg's Law: XRD relies on Bragg's Law ((n\lambda = 2d \sin\theta)), which

describes the condition for constructive interference of X-rays scattered from different crystal planes,
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resulting in a characteristic diffraction pattern [4] [5] [6]. This pattern acts as a fingerprint for the

crystalline material.
Comparison with Vanadium(III) Bromide: For context, the related compound vanadium(III)
bromide (VBr₃) also features octahedrally coordinated vanadium but forms a different polymeric
structure (isomorphic with VCl₃) [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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